Cas no 1806890-82-3 (3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide)
3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide
-
- Inchi: 1S/C6H5ClF2N2O3S/c7-4-3(15(10,13)14)1-2(5(8)9)11-6(4)12/h1,5H,(H,11,12)(H2,10,13,14)
- InChI Key: CCIOOLLCNVGSAU-UHFFFAOYSA-N
- SMILES: ClC1C(NC(C(F)F)=CC=1S(N)(=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 463
- XLogP3: 0
- Topological Polar Surface Area: 97.6
3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029049057-250mg |
3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide |
1806890-82-3 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029049057-500mg |
3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide |
1806890-82-3 | 97% | 500mg |
$1,646.30 | 2022-03-31 | |
| Alichem | A029049057-1g |
3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide |
1806890-82-3 | 97% | 1g |
$2,920.40 | 2022-03-31 |
3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide
Professional Introduction to 3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide (CAS No. 1806890-82-3)
3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806890-82-3, represents a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly the presence of a chloro substituent, a difluoromethyl group, a hydroxy moiety, and a sulfonamide functional group, contribute to its distinctive chemical properties and potential therapeutic applications.
The< strong>3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide molecule is characterized by a pyridine core, which is a common scaffold in many bioactive compounds. The pyridine ring itself is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. The< strong>chloro substituent at the 3-position and the< strong>difluoromethyl group at the 6-position are particularly noteworthy, as they can enhance the metabolic stability and binding affinity of the molecule. Additionally, the presence of a< strong>hydroxy group at the 2-position and a< strong>sulfonamide group at the 4-position introduces polar functionalities that can improve solubility and bioavailability.
In recent years, there has been growing interest in developing novel compounds that target various diseases, including cancer, inflammation, and infectious diseases. The< strong>3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide, with its unique structural attributes, has been explored as a potential lead compound in several pharmacological studies. Researchers have been particularly intrigued by its ability to modulate key biological pathways involved in disease progression. For instance, studies have suggested that this compound may interfere with signaling pathways such as MAPK and NF-κB, which are frequently dysregulated in cancer cells.
The< strong>difluoromethyl group is known to enhance the binding affinity of molecules to their targets by increasing lipophilicity and metabolic stability. This feature has made it a popular moiety in drug discovery programs aimed at developing more potent and durable therapeutics. In contrast, the< strong>sulfonamide group is well-documented for its role in enhancing water solubility and improving oral bioavailability. These properties are crucial for ensuring that a drug can be effectively absorbed and distributed throughout the body.
The< strong>hydroxy group in the< strong>3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide molecule also plays an important role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. Furthermore, hydroxyl groups can influence the electronic properties of a molecule, affecting its reactivity and mode of action.
In academic research, the< strong>3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide, identified by its CAS number 1806890-82-3, has been used as a building block for synthesizing more complex derivatives with enhanced biological activity. Researchers have employed various synthetic strategies to modify different parts of this molecule, aiming to optimize its pharmacokinetic properties and therapeutic efficacy. For example, modifications to the< strong>sulfonamide group have been explored to improve solubility while maintaining or enhancing binding affinity to target proteins.
The potential applications of this compound extend beyond oncology. Studies have also investigated its effects on inflammatory pathways and infectious diseases. The ability of< strong>3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide to modulate key enzymes and receptors involved in inflammation suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with bacterial enzymes has prompted research into its potential as an antimicrobial agent.
The synthesis of< strong>3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide, while challenging due to its complex structure, has been achieved through multi-step organic reactions. Key steps include functional group transformations such as chlorination, fluorination, hydroxylation, and sulfonation. Advances in synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating further pharmacological studies.
The pharmacological profile of< strong>3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide, characterized by its unique structural features, positions it as a promising candidate for drug development. Its ability to interact with multiple biological targets makes it an attractive scaffold for designing molecules with broad therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound is likely to remain at the forefront of pharmaceutical innovation.
1806890-82-3 (3-Chloro-6-(difluoromethyl)-2-hydroxypyridine-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)